N-(3-(5-(4-methoxyphenyl)-1-(phenylsulfonyl)-4,5-dihydro-1H-pyrazol-3-yl)phenyl)methanesulfonamide

• IUPAC Name: N-[3-[2-(benzenesulfonyl)-3-(4-methoxyphenyl)-3,4-dihydropyrazol-5-yl]phenyl]methanesulfonamide
• InChI: InChI=1S/C23H23N3O5S2/c1-31-20-13-11-17(12-14-20)23-16-22(18-7-6-8-19(15-18)25-32(2,27)28)24-26(23)33(29,30)21-9-4-3-5-10-21/h3-15,23,25H,16H2,1-2H3
• InChI Key: PHLDHOSNAHRFJJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2CC(=NN2S(=O)(=O)C3=CC=CC=C3)C4=CC(=CC=C4)NS(=O)(=O)C
• Molecular Formula: C23H23N3O5S2
• Molecular Weight: 485.6 g/mol

Description

N-(3-(5-(4-methoxyphenyl)-1-(phenylsulfonyl)-4,5-dihydro-1H-pyrazol-3-yl)phenyl)methanesulfonamide is a useful research compound. Its molecular formula is C23H23N3O5S2 and its molecular weight is 485.57. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Evaluation in Pharmacology

A study by Patel et al. (2013) discusses the synthesis of pyrazolines based thiazolidin-4-one derivatives, which includes compounds structurally similar to the specified chemical. These compounds have shown promising properties in anti-cancer and HIV research. Their physical and spectral properties were analyzed, and the synthesized products were evaluated for antimicrobial activity, indicating a potential application in developing new antimicrobial agents (Patel et al., 2013).

Structural and Molecular Studies

Durgadas et al. (2012) synthesized a compound related to the specified chemical, focusing on its structural characterization using various spectroscopic techniques. This type of research is crucial for understanding the molecular structure and potential reactivity of such compounds (Durgadas, Mukkanti, & Pal, 2012).

Cytotoxicity and Enzyme Inhibition

Research by Kucukoglu et al. (2016) explored the cytotoxic activities of polymethoxylated-pyrazoline benzene sulfonamides (similar in structure to the specified chemical) on tumor and non-tumor cell lines. These compounds also showed inhibitory effects on carbonic anhydrase isoenzymes, suggesting potential therapeutic applications (Kucukoglu et al., 2016).

Interaction Studies in Aqueous Solutions

A study by Raphael et al. (2015) investigated the interactions of a compound similar to the specified chemical in aqueous solutions, focusing on its volumetric and acoustic properties. This research provides insights into the behavior of such compounds in different environmental conditions, which is vital for their potential applications (Raphael, Bahadur, & Ebenso, 2015).